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Compound of Interest

Compound Name: ADONA

Cat. No.: B6596476

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4,8-dioxa-3H-
perfluorononanoic acid (ADONA), a substance utilized in various industrial applications and
research settings. The following sections detail its chemical and physical properties,
toxicological data with experimental methodologies, and essential safety protocols to ensure
the well-being of laboratory and research personnel.

Physicochemical and Toxicological Data

A summary of the key quantitative data for ADONA is presented in the tables below for clear
comparison and quick reference.

Table 1: Physicochemical Properties of ADONA
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Property Value Reference
Melting Point 38°C [1]
N ) 100-105°C (for a 30% aqueous

Boiling Point ) [1]
solution)

Vapor Pressure 2.83e-2 mm Hg [1]

B ) 1.16 g/mL (for a 30% aqueous

Specific Gravity } [1]
solution)

Water Solubility >5.45e-4 mol/L [1]

pKa <3 [1]
6.5 + 1.0 (for a 30% aqueous

pH [1]

solution)

_ . 2.605 mPa-s at 25°C (for a
Viscosity _ [1]
25% aqueous solution)

Table 2: Acute and Repeated Dose Toxicity of ADONA
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Study Type Species

Route

Key Findings

Reference

Acute Oral )
o Wistar Rats
Toxicity

Oral

LD50 between
300 mg/kg and
2000 mg/kg.
Clinical signs at
2000 mg/kg
included
hunched posture
and
uncoordinated

movements.

[1]

Repeated Dose
Toxicity (OECD
422)

Wistar Rats

Oral

Increased liver
weight in males
at=>10
mg/kg/day.
Changes in
clinical
biochemistry
parameters in
males at = 10
mg/kg/day. Slight
increase in
adrenal weight in
females at 100

mg/kg/day.

[1]

Skin
Sensitization (in Mice
vivo LLNA)

Dermal

Stimulation Index
(SI) values of
1.8, 2.7, and 4.9
at 25%, 50%,
and 100%
concentrations,
respectively. EC3
value of 56.8%.

[1]
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Experimental Protocols

Detailed methodologies for the key toxicological studies cited above are provided to allow for
replication and a deeper understanding of the data.

Combined Repeated Dose Toxicity Study with the
Reproduction/Developmental Toxicity Screening Test
(OECD Guideline 422)

This study is designed to provide information on the potential health hazards arising from
repeated exposure to a substance, as well as to screen for potential effects on reproduction
and development.

o Test Species: Wistar rats.
o Administration: The test substance is administered daily by oral gavage.

o Dosage: At least three dose levels and a control group are used. Dose selection is based on
previous acute toxicity data.

o Duration: Males are dosed for a minimum of four weeks, and females are dosed throughout
the study period (approximately 54 days), including 14 days premating, the mating period,
gestation, and lactation until day 4 postpartum.

e Observations:

o General Clinical Observations: Daily checks for any signs of toxicity.

o

Body Weight and Food/Water Consumption: Measured weekly.

[e]

Hematology and Clinical Biochemistry: Blood samples are collected at termination for
analysis.

[e]

Reproductive and Developmental Parameters: Mating performance, fertility, gestation
length, litter size, and pup viability are recorded.
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o Gross Necropsy and Histopathology: All animals are subjected to a full gross necropsy.
Organs and tissues are preserved for histopathological examination.

In Vivo Local Lymph Node Assay (LLNA) (OECD
Guideline 429)

The LLNA is the preferred method for assessing the skin sensitization potential of a chemical.
o Test Species: Mice.

e Principle: The assay measures the proliferation of lymphocytes in the auricular lymph nodes
draining the site of test substance application. A substance is classified as a sensitizer if it
induces a threefold or greater increase in lymphocyte proliferation compared to controls.

e Procedure:

o The test substance is applied to the dorsal surface of each ear of the mice for three
consecutive days.

o Five days after the first application, a solution of 5-bromo-2'-deoxyuridine (BrdU) is
injected intraperitoneally.

o Approximately 24 hours after BrdU injection, the animals are euthanized, and the draining
auricular lymph nodes are excised.

o A single-cell suspension of lymph node cells is prepared.

o The incorporation of BrdU into the DNA of proliferating lymphocytes is measured using an
enzyme-linked immunosorbent assay (ELISA).

o Data Analysis: The Stimulation Index (SI) is calculated by dividing the mean BrdU
incorporation in the test group by the mean incorporation in the vehicle control group. An SI >
3 is considered a positive result.

Safety and Handling
Personal Protective Equipment (PPE)
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Proper PPE is essential to minimize exposure to ADONA. The following should be worn when
handling this chemical:

e Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

o Skin and Body Protection: A laboratory coat or chemical-resistant apron. In case of potential
for significant exposure, chemical-resistant coveralls may be necessary.

» Respiratory Protection: If there is a risk of inhaling aerosols or dusts, a NIOSH-approved
respirator with an appropriate cartridge should be used.

Safe Handling and Storage

 Handle ADONA in a well-ventilated area, preferably in a chemical fume hood.
e Avoid contact with skin, eyes, and clothing.
e Do not eat, drink, or smoke in areas where ADONA is handled.

o Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area
away from incompatible materials.

Spill and Disposal Procedures

In the event of a spill, follow these procedures:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

Collect: Carefully scoop the absorbed material into a suitable, labeled container for disposal.

Clean: Decontaminate the spill area with a suitable cleaning agent.
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» Dispose: Dispose of the waste in accordance with local, state, and federal regulations. Do
not allow the chemical to enter waterways.

Fire and Explosion Hazards

o Flammability: ADONA is not expected to be flammable.

o Extinguishing Media: In case of a fire involving ADONA, use extinguishing media appropriate
for the surrounding fire, such as water spray, carbon dioxide, dry chemical powder, or
alcohol-resistant foam.

e Hazardous Decomposition Products: Upon thermal decomposition, ADONA may release
hazardous substances such as hydrogen fluoride and other toxic gases. Firefighters should
wear self-contained breathing apparatus (SCBA) and full protective gear.

Visualizations
Experimental Workflow for OECD 422 Toxicity Study

Pre-Treatment Phase Treatment Phase Reproduction Phase Post-Treatment Analysis

Click to download full resolution via product page

Caption: Workflow for the OECD 422 combined repeated dose and reproductive/developmental

toxicity screening test.

Decision Pathway for Chemical Spill Response
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Assess Severity and Immediate Risk

Evacuate Area Don Appropriate PPE

:

Contain Spill with Absorbent Material

Notify Safety Officer / Emergency Services

Collect Absorbed Material

l
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Spill Response Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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